1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole

• IUPAC Name: 1-(2-methoxyethyl)-2-(2-phenylethyl)benzimidazole
• InChI: InChI=1S/C18H20N2O/c1-21-14-13-20-17-10-6-5-9-16(17)19-18(20)12-11-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key: VQDVCBAZFHSIAV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2N=C1CCC3=CC=CC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. This compound is also known as SKLB-23bb and has a molecular formula of C20H22N2O.

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by interfering with the cell cycle.
Biochemical and physiological effects:
1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole has been shown to have various biochemical and physiological effects. Studies have suggested that this compound can inhibit the expression of various proteins that are involved in cancer cell survival and proliferation. It has also been shown to induce DNA damage in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole in lab experiments is its potent anticancer activity. This compound has shown promising results in various preclinical studies, making it a potential candidate for further development as an anticancer agent. However, one of the limitations of using this compound is its complex synthesis process, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for the research on 1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole. One of the significant areas of focus is the development of more efficient and scalable synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as drug discovery and pharmacology. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound as a potential anticancer agent in humans.

Scientific Research Applications

1-(2-methoxyethyl)-2-(2-phenylethyl)-1H-benzimidazole has shown promising results in various scientific research applications. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a novel anticancer agent. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including lung, breast, and colon cancer.